N-isopropyl-3-phenyl-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: 3-phenyl-N-propan-2-yl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C12H13N3O2/c1-8(2)13-11(16)12-14-10(15-17-12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,13,16)
• InChI Key: FSSKSCVMKRVHRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=NC(=NO1)C2=CC=CC=C2
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

N-isopropyl-3-phenyl-1,2,4-oxadiazole-5-carboxamide, also known as IPO-33, is a synthetic compound that belongs to the class of oxadiazoles. It has been found to have potential applications in scientific research due to its unique properties.

Mechanism of Action

N-isopropyl-3-phenyl-1,2,4-oxadiazole-5-carboxamide acts as a competitive antagonist for the CB1 receptor, which means that it binds to the receptor and prevents the binding of other molecules, such as endocannabinoids. This results in a decrease in the activity of the receptor and a reduction in the downstream signaling pathways that are involved in various physiological processes. This compound has been found to have a high affinity for the CB1 receptor and to be highly selective, which makes it a useful tool for studying the function of this receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific system being studied. In the central nervous system, it has been found to reduce the activity of the CB1 receptor and to decrease the release of neurotransmitters such as dopamine and glutamate. This can lead to a reduction in pain perception, appetite, and memory formation. In other systems, such as the cardiovascular system, this compound has been found to have a vasodilatory effect, which can lead to a reduction in blood pressure.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-isopropyl-3-phenyl-1,2,4-oxadiazole-5-carboxamide for lab experiments is its high affinity and selectivity for the CB1 receptor. This makes it a useful tool for studying the function of this receptor and for developing new drugs that target it. This compound is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-isopropyl-3-phenyl-1,2,4-oxadiazole-5-carboxamide. One area of interest is the development of new drugs that target the CB1 receptor for the treatment of various conditions, such as chronic pain, obesity, and addiction. Another area of interest is the study of the role of CB1 in various physiological processes, such as memory formation and appetite regulation. Additionally, there is a need for further research on the pharmacokinetics and pharmacodynamics of this compound, including its metabolism and distribution in the body. Overall, this compound has the potential to be a valuable tool for scientific research and drug development in the future.

Synthesis Methods

N-isopropyl-3-phenyl-1,2,4-oxadiazole-5-carboxamide can be synthesized through a multi-step process that involves the reaction of 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid with isopropylamine. The reaction is carried out in the presence of a catalyst and under specific conditions of temperature and pressure. The resulting product is then purified through various techniques, including column chromatography, recrystallization, and NMR spectroscopy.

Scientific Research Applications

N-isopropyl-3-phenyl-1,2,4-oxadiazole-5-carboxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist for the cannabinoid receptor CB1, which is involved in various physiological processes, including pain perception, appetite regulation, and memory formation. This compound can be used to study the role of CB1 in these processes and to develop new drugs that target this receptor.